Illudanes and Illudins are a class of secondary metabolites primarily isolated from the bark and leaves of *Cecropia tree* species in Central America. These natural products exhibit diverse biological activities, including anti-inflammatory, antimicrobial, and antiparasitic properties. Structurally, illudanes contain an illudan skeleton characterized by a 15-membered macrocyclic ring system with various substituents such as hydroxyl groups and double bonds. Illudins, closely related to illudanes, share similar structural features but can have modifications in their substituent patterns. Their unique chemical structures make them valuable for studying natural product chemistry and potential drug leads. Extensive research is ongoing to explore the therapeutic applications of these compounds in various fields such as immunology and parasitology.